Cas no 1805022-81-4 (4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid)

• Product Name: 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid
• CAS No: 1805022-81-4
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4878124
• Update Time: 2025-10-28

4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c1-4-3-13-7(9(14)15)6(8(10)11)5(4)2-12/h3,8H,1H3,(H,14,15)
• InChI Key： BUOWOHPDQZEHIQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC=C(C)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid

4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid (CAS No. 1805022-81-4): An Emerging Compound in Medicinal Chemistry

4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid (CAS No. 1805022-81-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxylic acids, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid is characterized by a pyridine ring substituted with a cyano group at the 4-position, a difluoromethyl group at the 3-position, and a methyl group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid has shown promise in cancer research. A preclinical study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The selective cytotoxicity observed in these studies suggests that 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid may have a favorable therapeutic index, making it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic profile of 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid has also been investigated in several preclinical models. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, which are essential for its potential use as an orally administered therapeutic agent. The stability of the compound under physiological conditions has also been confirmed, further supporting its suitability for drug development.

The safety profile of 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments in animal models have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and support the continued evaluation of this compound in clinical settings.

In conclusion, 4-Cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylic acid (CAS No. 1805022-81-4) represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatment options in the future.